Cas no 5632-29-1 (2,2':5',2'':5'',2'''-Quaterthiophene)

• Product Name: 2,2':5',2'':5'',2'''-Quaterthiophene
• CAS No: 5632-29-1
• MF: C₁₆H₁₀S₄
• MW: 330.510598659515
• MDL: MFCD03695487
• CID: 374582
• PubChem ID: 87558930
• Update Time: 2025-04-19

2,2':5',2'':5'',2'''-Quaterthiophene Chemical and Physical Properties

Names and Identifiers

• 2,2':5',2'':5'',2'''-Quaterthiophene
• alpha-Quaterthiophene
• alpha-Quarterthiophene
• 2-(thiophen-2-yl)-5-[5-(thiophen-2-yl)thiophen-2-yl]thiophene
• 2,2',5',2'',5'',2'''-quaterthiophene
• 2,2':5':2'':5'',2'''-quaterthiophene
• AC1L9AHU
• A-Quarterthienyl
• NSC700135
• O-QUARTERPHENYL
• SureCN499333
• 2,2':5',2'':5'',2'''-Tetrathiophene
• Quaterthiophene
• Tetrathiophene
• 4T
• NSC 700135
• 2,2':5',2'',5'',2'''-Quaterthiophene
• FXEJOIFDICYSSO-UHFFFAOYSA-N
• 2-thiophen-2-yl-5-(5-thiophen-2-ylthiophen-2-yl)thiophene
• alpha-Quaterthienyl
• C16H10S4
• alpha-Quarterthienyl
• 8239AB
• 2,2'-Bi[5-(2-thienyl)thiophene]
• NCI60_035917
• 2,2':5',2':
• A918560
• NSC-700135
• 2,2':5',2':5',2''-quaterthiophene
• Q0078
• MFCD03094036
• F87357
• YSWG769
• alpha-Quaterthiophene, >/=95%
• 5632-29-1
• 2-(2-thienyl)-5-[5-(2-thienyl)-2-thienyl]thiophene
• A-Quaterthiophene
• I+/--Quaterthienyl
• FT-0707484
• Q21099036
• ubql09
• 5-{[2,2'-BITHIOPHEN]-5-YL}-2,2'-BITHIOPHENE
• SS-4783
• DTXSID40204863
• SCHEMBL499333
• 2,2':5',2'':5'',2'''-Quaterthiophene, 96%
• CHEMBL1999747
• AKOS016003405
• DB-072134

• MDL： MFCD03695487
• Inchi： 1S/C16H10S4/c1-3-11(17-9-1)13-5-7-15(19-13)16-8-6-14(20-16)12-4-2-10-18-12/h1-10H
• InChI Key： FXEJOIFDICYSSO-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CS2)=CC=C1C1=CC=C(C2=CC=CS2)S1

Computed Properties

• Exact Mass: 329.9667
• Monoisotopic Mass: 329.967
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.7
• Topological Polar Surface Area: 113

Experimental Properties

• Color/Form: Not determined
• Density: 1.358
• Melting Point: 216°C(lit.)
• Boiling Point: 454 ºC
• Flash Point: 172 ºC
• Refractive Index: 1.695
• PSA: 0
• Solubility: Not determined
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2,2':5',2'':5'',2'''-Quaterthiophene Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better